Cas no 1261874-95-6 (2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile)

• Product Name: 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile
• CAS No: 1261874-95-6
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4994845
• Update Time: 2025-05-19

2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)11-5-1-3-9(7-11)12-6-2-4-10(8-18)13(12)19/h1-7H,19H2
• InChI Key： SHZSZNWKSYKIIA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C#N)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 4
• Topological Polar Surface Area: 49.8

Additional information on 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile

Introduction to 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS No. 1261874-95-6)

2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. The compound, identified by its CAS number 1261874-95-6, features a biphenyl core substituted with an amino group at the 2-position and a trifluoromethyl group at the 3'-position, further functionalized with a nitrile group at the 3-position. This specific arrangement of functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The biphenyl moiety is a well-known scaffold in medicinal chemistry, renowned for its stability and ability to interact with biological targets through hydrophobic and π-stacking interactions. The introduction of the trifluoromethyl group at the 3'-position enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability. Additionally, the presence of an amino group provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

The nitrile group at the 3-position adds another layer of reactivity, allowing for transformations such as hydrolysis to carboxylic acids or reduction to amides. These transformations are particularly useful in constructing pharmacophores that mimic natural bioactive compounds. The combination of these functional groups makes 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group, in particular, is frequently incorporated into drug candidates because it can modulate electronic properties and improve pharmacokinetic profiles. Studies have shown that fluorine atoms can influence protein-ligand interactions by increasing hydrophobicity and reducing rotation around single bonds, leading to stronger binding affinities.

Recent research has highlighted the potential of biphenyl derivatives as inhibitors of various enzymes and receptors involved in human diseases. For instance, studies have demonstrated that biphenyl-based compounds can interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory disorders. The structural features of 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile, including its biphenyl core and substituents, make it a promising candidate for further investigation in this context.

The synthesis of 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile typically involves multi-step organic reactions, starting from commercially available biphenyl derivatives. Key steps include halogenation followed by nucleophilic substitution or cross-coupling reactions to introduce the desired functional groups. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, allows for efficient and high-yielding synthesis of complex structures like this one.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals, where fluorinated biphenyl derivatives are known for their herbicidal and pesticidal properties. The unique combination of functional groups in 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile suggests that it may exhibit similar activities or serve as a precursor for developing new agrochemical agents.

From a computational chemistry perspective, the molecular structure of 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile has been subjected to detailed quantum mechanical calculations to understand its electronic properties and potential interactions with biological targets. These studies have provided insights into how modifications at different positions can influence binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict and optimize molecular properties before experimental validation.

In conclusion, 2-Amino-3'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS No. 1261874-95-6) is a structurally interesting compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of functional groups—amino, trifluoromethyl, and nitrile—makes it a versatile intermediate for synthesizing biologically active molecules. Ongoing research continues to explore its applications in drug discovery and other chemical fields, highlighting its importance as a building block for innovative chemical synthesis.